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Compound of Interest

Compound Name: Heptadecan-9-YL acrylate

Cat. No.: B15378875

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document has been compiled from publicly available information and is
intended for informational purposes only. A comprehensive Safety Data Sheet (SDS) for
Heptadecan-9-yl acrylate was not available at the time of writing. All personnel should consult
a certified Safety Data Sheet and receive appropriate training before handling this chemical.

Introduction

Heptadecan-9-yl acrylate (CAS No: 2982740-96-3) is a branched-chain acrylate ester. While
specific toxicological and safety data for this compound are limited in the public domain, its
chemical structure as an acrylate suggests that it should be handled with care, assuming
hazards similar to other compounds in this class. This guide provides a summary of the known
information and general safety protocols applicable to the handling of Heptadecan-9-yl
acrylate in a research and development setting.

Chemical and Physical Properties

Detailed experimental data on the physical and chemical properties of Heptadecan-9-yl
acrylate are not readily available. The following table summarizes the basic information that
has been identified.
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Property Value Source

CAS Number 2982740-96-3 Sigma-Aldrich
Molecular Formula C20H3802 Sigma-Aldrich
Molecular Weight 310.52 g/mol Sigma-Aldrich
Physical Form Colorless to Yellow Liquid Sigma-Aldrich

Health Hazard Information

Based on the GHS hazard statements provided by suppliers, Heptadecan-9-yl acrylate is

considered hazardous. The primary hazards are summarized in the table below.

Hazard Class GHS Hazard Statement Description

Acute Toxicity (Oral) H302 Harmful if swallowed.

Skin Corrosion/Irritation H315 Causes skin irritation.

Serious Eye Damage/Eye ) o
o H319 Causes serious eye irritation.

Irritation

Specific Target Organ Toxicity H335 May cause respiratory

(Single Exposure)

irritation.

Signal Word: Warning

Pictogram:

Experimental Protocols

Specific experimental protocols for the synthesis or toxicological analysis of Heptadecan-9-yl

acrylate are not detailed in publicly accessible literature. However, a common method for the

synthesis of acrylate esters is the esterification of the corresponding alcohol (9-Heptadecanol)

with acryloyl chloride or acrylic acid.
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General Esterification Procedure (lllustrative)

In a well-ventilated fume hood, dissolve 9-Heptadecanol in a suitable anhydrous solvent
(e.g., dichloromethane, toluene) under an inert atmosphere (e.g., nitrogen, argon).

Cool the solution in an ice bath.

Slowly add acryloyl chloride (or acrylic acid with a suitable catalyst) to the cooled solution
while stirring.

Allow the reaction to proceed at room temperature, monitoring its progress by a suitable
analytical method (e.g., TLC, GC-MS).

Upon completion, quench the reaction with a suitable reagent (e.g., saturated sodium
bicarbonate solution).

Separate the organic layer, wash with brine, and dry over an anhydrous drying agent (e.qg.,
sodium sulfate, magnesium sulfate).

Remove the solvent under reduced pressure.

Purify the crude product using an appropriate technique, such as column chromatography.

Note: This is a generalized procedure and must be adapted and optimized for the specific

reactants and desired scale. A thorough risk assessment should be conducted before carrying

out any chemical synthesis.

Visualized Workflows and Relationships
Safe Handling Workflow

The following diagram outlines a logical workflow for the safe handling of Heptadecan-9-yl

acrylate in a laboratory setting.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15378875?utm_src=pdf-body
https://www.benchchem.com/product/b15378875?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15378875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Pre-Handling

Conduct Risk Assessment

A4

Review Safety Data Sheet

\

Select Appropriate PPE

Handling

Work in Fume Hood

Ground Equipment

Transfer/Weigh Chemical

Perform Experiment

Post-Handling

Decontaminate Work Area

Dispose of Waste

Store Properly

Click to download full resolution via product page

Caption: Safe handling workflow for Heptadecan-9-yl acrylate.
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Routes of Exposure and Primary Health Effects

This diagram illustrates the potential routes of exposure to Heptadecan-9-yl acrylate and the
primary health effects associated with the known hazard statements.

Routes of Exposure

( Inhalation ) [ Ingestion ) [Skin/Eye Contact)

Primary Health Effects

Respiratory Irritation Harmful if Swallowed Serious Eye Irritation

(H335) (H302) (H319)

Click to download full resolution via product page

Caption: Potential exposure routes and health effects.

 To cite this document: BenchChem. [In-Depth Technical Guide: Heptadecan-9-yl Acrylate
Health and Safety]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15378875#heptadecan-9-yl-acrylate-health-and-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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